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Compound of Interest

Compound Name: Diethylenetetramine

CAS No.: 1336-49-8

Cat. No.: B12653574

Get Quote

The following tables present a summary of the essential thermophysical properties of

Diethylenetriamine.

Table 1: Density of Diethylenetriamine
Temperature (°C) Density (g/cm³)

20 0.9586[1]

20 0.953[2]

20 0.950

25 0.955[3][4]

50 0.920

Table 2: Viscosity of Diethylenetriamine
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Temperature (°C) Dynamic Viscosity (mPa·s)
Kinematic Viscosity
(mm²/s)

20 7[3] 7.16[1][2][5]

20 5.05[1] -

25 - 5.8[2][6]

40 - 3.7[2][6]

50 3[3] -

Table 3: Specific Heat Capacity of Diethylenetriamine
Temperature (°C)

Specific Heat Capacity
(cal/g·°C)

Specific Heat Capacity
(J/g·°C)

20 0.65[2][6] 2.72

40 - 2.54 J/(mol·K)[7]

Note: Conversion from cal to J is approximated as 1 cal = 4.184 J.

Table 4: Thermal Conductivity of Diethylenetriamine
Temperature (°C) Thermal Conductivity (cal/cm·s·°C)

20 0.000523[2][6]

Table 5: Vapor Pressure of Diethylenetriamine
Temperature (°C) Vapor Pressure (Pa) Vapor Pressure (mm Hg)

20 20[3] 0.15

20 - 0.08[2][4]

20 26.66 0.2[5]

25 30.66 0.23[8]
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Note: Conversions between Pa and mm Hg are approximated.

Table 6: Surface Tension of Diethylenetriamine
Temperature (°C) Surface Tension (mN/m or dyn/cm)

20 41.8[2][6]

25 43.8[8]

Experimental Protocols for Thermophysical
Property Measurement
The determination of the thermophysical properties of liquids like Diethylenetriamine requires

precise and standardized experimental procedures. The following sections detail the common

methodologies employed for these measurements.

Density Measurement
Density is typically determined using pycnometry or vibrating tube densitometry.

Pycnometry: This gravimetric method involves the use of a pycnometer, a flask with a

precisely known volume. The experimental protocol is as follows:

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with the sample liquid (Diethylenetriamine), ensuring no air

bubbles are present.

The filled pycnometer is placed in a thermostat to bring the liquid to the desired

temperature, allowing for thermal expansion to stabilize.

The mass of the filled pycnometer is measured.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.
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Vibrating Tube Densitometry: This method utilizes a U-shaped tube that is electronically

excited to oscillate at its natural frequency. The protocol involves:

The sample liquid is introduced into the U-tube.

The oscillation frequency of the tube is measured. This frequency is dependent on the

mass of the liquid inside the tube.

The density of the liquid is determined from the measured frequency using a calibration

curve established with fluids of known densities. This method is highly accurate and can

be used for measurements under pressure.[2]

Viscosity Measurement
Viscosity, a measure of a fluid's resistance to flow, is commonly determined using capillary or

rotational viscometers.

Capillary Viscometers (e.g., Ostwald or Ubbelohde viscometers): These instruments

measure kinematic viscosity based on the time it takes for a fixed volume of liquid to flow

through a narrow capillary tube under the influence of gravity. The general procedure is:

The viscometer is filled with the sample liquid and placed in a constant-temperature bath.

The liquid is drawn up into the wider arm of the U-tube.

The time taken for the liquid to flow between two marked points on the capillary is

measured.

The kinematic viscosity is calculated using the measured flow time and the viscometer

constant. Dynamic viscosity can then be calculated by multiplying the kinematic viscosity

by the density of the liquid at that temperature.

Rotational Viscometers: These devices measure dynamic viscosity by determining the torque

required to rotate a spindle immersed in the fluid at a constant angular velocity. The protocol

is as follows:

The appropriate spindle is selected and attached to the viscometer.
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The spindle is immersed in the temperature-controlled sample of Diethylenetriamine.

The spindle is rotated at a set speed, and the resulting torque is measured.

The dynamic viscosity is calculated from the torque, the rotational speed, and the

geometry of the spindle.

Specific Heat Capacity Measurement
Calorimetry is the primary method for determining the specific heat capacity of a liquid.

Calorimetry (e.g., Bomb Calorimeter or Coffee-Cup Calorimeter): A calorimeter is a device

designed to measure the heat flow of a chemical reaction or physical change. For liquids, a

constant-pressure calorimeter is often used.

A known mass of Diethylenetriamine is placed in the calorimeter.

The initial temperature of the liquid is recorded.

A known amount of heat is supplied to the liquid, often via an electric heater.

The temperature change of the liquid is carefully monitored and recorded.

The specific heat capacity is calculated from the amount of heat added, the mass of the

liquid, and the observed temperature change, taking into account the heat capacity of the

calorimeter itself.[6][9][10]

Thermal Conductivity Measurement
The transient hot wire method is a standard and accurate technique for measuring the thermal

conductivity of liquids.

Transient Hot Wire Method: This method involves a thin platinum wire submerged in the

liquid, which acts as both a heating element and a resistance thermometer.[11][12] The

procedure is:

A step voltage is applied to the wire, causing it to heat up.
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The temperature change of the wire is recorded as a function of time by measuring its

electrical resistance.

The thermal conductivity of the surrounding liquid is determined from the rate of

temperature increase of the wire. The short measurement time minimizes the effects of

convection.[13][14]

Vapor Pressure Measurement
Vapor pressure can be measured using static or dynamic methods.

Static Method (e.g., Isoteniscope): This method involves measuring the pressure of the

vapor in equilibrium with the liquid at a specific temperature in a closed system.

The liquid sample is placed in a container connected to a manometer.

The system is evacuated to remove any air.

The container is heated to the desired temperature, and the system is allowed to reach

equilibrium.

The vapor pressure is read directly from the manometer as the pressure difference

between the two arms.[15]

Dynamic Method: This method determines the boiling point of the liquid at a controlled

external pressure.

The external pressure on the liquid is set to a specific value.

The liquid is heated until it boils.

The temperature at which the liquid boils is the temperature at which its vapor pressure

equals the set external pressure. By varying the external pressure, a vapor pressure curve

as a function of temperature can be generated.[16]

Surface Tension Measurement
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Common methods for measuring the surface tension of a liquid include the Du Noüy ring

method and the pendant drop method.

Du Noüy Ring Method: This technique measures the force required to detach a platinum ring

from the surface of a liquid.[17][18] The steps are:

The platinum ring is cleaned and attached to a sensitive balance or tensiometer.

The ring is brought into contact with the surface of the Diethylenetriamine sample.

The force required to pull the ring away from the surface is measured just before the liquid

film breaks.

The surface tension is calculated from this maximum force and the dimensions of the ring,

with appropriate correction factors applied.[19][20]

Pendant Drop Method: This optical method analyzes the shape of a drop of liquid hanging

from a needle.[8][21] The protocol involves:

A drop of Diethylenetriamine is formed at the tip of a syringe needle.

An image of the pendant drop is captured by a camera.

The shape of the drop is determined by the balance between surface tension and gravity.

The surface tension is calculated by fitting the profile of the drop to the Young-Laplace

equation.[22][23][24]

Workflow for Thermophysical Property
Determination and Utilization
The following diagram illustrates a logical workflow for the determination and application of the

thermophysical properties of a chemical substance like Diethylenetriamine.
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Workflow for determination and utilization of thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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